Cas no 59719-58-3 (2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one
• CAS No: 59719-58-3
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 5958729
• PubChem ID: 54171924
• Update Time: 2025-06-07

2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethanone
• 59719-58-3
• 2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one
• SCHEMBL11162662
• EN300-1979210

• Inchi： 1S/C10H11ClO4/c1-14-8-3-6(7(12)5-11)4-9(15-2)10(8)13/h3-4,13H,5H2,1-2H3
• InChI Key： OVPOYGHURIISSU-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C(=C(C=1)OC)O)OC)=O

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one

Professional Introduction to 2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one (CAS No. 59719-58-3)

2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one, with the chemical formula C₁₀H₁₁ClO₃, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its CAS number 59719-58-3, has garnered attention due to its structural features and potential applications in drug development. The presence of both chloro and hydroxymethyl groups, coupled with a dimethoxyphenyl moiety, makes it a versatile intermediate for constructing more complex pharmacophores.

The 4-hydroxy-3,5-dimethoxyphenyl substituent is particularly noteworthy, as it introduces both hydrophilic and lipophilic characteristics, which are crucial for optimizing pharmacokinetic properties. This structural motif is commonly found in natural products and has been extensively studied for its biological activity. The chloro group at the alpha position enhances reactivity, making the compound a valuable precursor in synthetic chemistry. Such features have positioned 2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one as a key building block in medicinal chemistry.

In recent years, there has been a surge in research focusing on phenolic derivatives due to their diverse biological activities. Studies have demonstrated that compounds containing 4-hydroxy-3,5-dimethoxyphenyl groups exhibit potent antioxidant, anti-inflammatory, and antimicrobial properties. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes such as lipoxygenase and cyclooxygenase, which are pivotal in inflammatory pathways. The chloro substituent further modulates these activities by influencing electronic distribution and metabolic stability.

The synthesis of 2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one typically involves multi-step reactions starting from readily available aromatic precursors. One common approach includes the Friedel-Crafts acylation of dimethoxybenzene followed by chlorination and reduction steps. Advanced synthetic methodologies have also explored catalytic processes to improve yield and selectivity. These developments align with the broader trend toward sustainable chemistry, where efficient and environmentally benign synthetic routes are prioritized.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one and its analogs. Preclinical studies have indicated that this compound may serve as a precursor for drugs targeting neurological disorders such as Alzheimer's disease. The phenolic moiety is known to interact with amyloid-beta plaques, while the chloro group can enhance penetration across the blood-brain barrier. Such findings underscore the importance of structural optimization in drug design.

Another area of interest is the application of 2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one in oncology research. Researchers have hypothesized that its ability to modulate enzyme activity could lead to novel chemotherapeutic agents. Preliminary data suggest that derivatives of this compound may inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. The combination of hydroxymethyl and dimethoxy groups provides multiple sites for functionalization, allowing for the creation of highly specific inhibitors.

The role of computational chemistry has been instrumental in understanding the reactivity and biological activity of 2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one. Molecular modeling techniques have helped predict binding affinities and interaction patterns with biological targets. These insights have guided experimental efforts toward designing more effective drug candidates. Additionally, high-throughput screening methods have accelerated the discovery process by rapidly evaluating large libraries of derivatives.

In conclusion,2-chloro-1-(4-hydroxy-3,5-dimethoxyphenyl)ethan-1-one (CAS No. 59719-58-3) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic strategies,this compound is poised to play an increasingly important role in drug development efforts worldwide.